Cas no 19754-80-4 (5-Ethyl-1,2-oxazol-3-amine)

5-Ethyl-1,2-oxazol-3-amine Properties

Names and Identifiers

• 3-Amino-5-ethylisoxazole
• 5-ethylisoxazol-3-amine
• 5-ethyl-1,2-oxazol-3-amine
• (5-Ethylisoxazol-3-yl)amine
• 3-Isoxazolamine, 5-ethyl-
• 5-ethyl-3-aminoisoxazole
• INRPZCXQEPGTQB-UHFFFAOYSA-N
• 5-Ethyl-3-isoxazolamine, AldrichCPR
• AM806538
• AK173167
• MFCD00955701
• SY190829
• AKOS011971646
• DTXSID00408249
• DS-8231
• CS-0152523
• A880034
• DB-317638
• EN300-82185
• 19754-80-4
• SCHEMBL1979609
• 3-amino-5-ethylisoxazole
• +Expand

• MDL： MFCD00955701
• InChIKey： INRPZCXQEPGTQB-UHFFFAOYSA-N
• Inchi： 1S/C5H8N2O/c1-2-4-3-5(6)7-8-4/h3H,2H2,1H3,(H2,6,7)
• SMILES： O1C(=C([H])C(N([H])[H])=N1)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 112.06374
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.063662883g/mol
• Heavy Atom Count: 8
• Complexity: 76.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52

Experimental Properties

• PSA: 52.05
• Boiling Point: 243.8±20.0 ºC (760 Torr),
• Melting Point: 71-72 ºC
• Flash Point: 101.3±21.8 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),
• Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),